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Compound of Interest

Compound Name: Roburic Acid

Cat. No.: B049110 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is a critical component of operational excellence

and environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of roburic acid, a naturally occurring tetracyclic triterpenoid.

Adherence to these guidelines will help maintain a safe laboratory environment and ensure

compliance with waste management regulations.

Key Safety and Logistical Information
Roburic acid is generally not classified as a hazardous substance.[1] However, it is imperative

to handle all laboratory chemicals with care and to follow established safety protocols. Before

proceeding with disposal, consult your institution's specific safety guidelines and waste

management procedures.

Quantitative Data on Roburic Acid
A summary of the key physical and chemical properties of roburic acid is provided in the table

below for easy reference.
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Property Value Source

Molecular Formula C₃₀H₄₈O₂ [1][2][3]

Molecular Weight 440.7 g/mol [2][3][4]

Appearance White crystalline powder [1][5]

Melting Point >181°C (decomposes) [1][5]

Solubility

Insoluble in water. Soluble in

methanol, chloroform,

petroleum ether, n-hexane,

and ethyl acetate. Soluble in

DMSO (≥20 mg/mL).

[1][3]

pKa (Predicted) 4.73 ± 0.10 [1]

Storage
Store at -20°C in a dry, dark

place.
[3][4]

Disposal Protocol for Roburic Acid
The following step-by-step process outlines the recommended procedure for the disposal of

non-hazardous solid chemical waste such as roburic acid. This protocol is based on general

laboratory safety guidelines and should be adapted to comply with local and institutional

regulations.

Step 1: Hazard Assessment and Waste Identification
Confirm Classification: Verify that the roburic acid waste is not mixed with any hazardous

materials. If it is contaminated with a hazardous substance, it must be treated as hazardous

waste.

Segregation: It is crucial to segregate non-hazardous waste from hazardous waste to

prevent unnecessary and costly disposal procedures.[6] Combining non-hazardous materials

with hazardous waste requires the entire mixture to be disposed of as hazardous.[6]

Step 2: Containerization and Labeling
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Select Appropriate Container: Place the solid roburic acid waste in a well-sealed, durable

container to prevent leaks or spills.

Label Clearly: Label the container clearly as "Non-Hazardous Waste" and identify the

contents ("Roburic Acid"). Proper labeling is essential for waste handlers.

Step 3: Final Disposal
Consult Institutional Guidelines: Before final disposal, always consult your institution's

Environmental Health and Safety (EHS) department for their specific procedures for non-

hazardous solid waste.

Landfill Disposal: In most cases, solid, non-hazardous chemicals that are not suitable for

drain disposal can be disposed of in a sanitary landfill.[7] Do not place chemical waste in

regular laboratory trash cans that will be handled by custodial staff.[7] Transport the sealed

and labeled container directly to the designated dumpster or waste collection area as

instructed by your institution.[7]

Avoid Drain Disposal: As roburic acid is insoluble in water, it should not be disposed of

down the drain.[1] Drain disposal is typically reserved for small quantities of water-soluble,

non-hazardous liquids.[7][8]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

roburic acid.
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Start: Roburic Acid Waste
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hazardous materials?

Dispose of as
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(Follow institutional EHS protocol)

  Yes

Treat as Non-Hazardous Waste

No  

Package in a sealed,
-labeled container

Consult Institutional
EHS Guidelines

Dispose of in designated
sanitary landfill dumpster

End of Process

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of roburic acid.

By following these procedures, laboratory professionals can ensure the safe and responsible

disposal of roburic acid, contributing to a culture of safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b049110?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Roburic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/12315005
https://www.abmole.com/products/roburic-acid.html
https://www.apexbt.com/roburic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81229260.htm
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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